Cas no 2308480-56-8 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid)

• Product Name: 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• CAS No: 2308480-56-8
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 5846927
• PubChem ID: 165585251
• Update Time: 2025-06-11

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• 2308480-56-8
• 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid
• EN300-1574737

• Inchi： 1S/C24H28N2O5/c1-3-15(13-22(27)26-21(4-2)23(28)29)25-24(30)31-14-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,15,20-21H,3-4,13-14H2,1-2H3,(H,25,30)(H,26,27)(H,28,29)/t15-,21?/m0/s1
• InChI Key： YVXOHCDQRXHRLP-ZDGMYTEDSA-N
• SMILES： O(C(N[C@@H](CC)CC(NC(C(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid

Recent Advances in the Study of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid (CAS: 2308480-56-8)

The compound 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid (CAS: 2308480-56-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its Fmoc-protected amino acid structure, plays a pivotal role in peptide synthesis and drug development. Recent studies have focused on its applications in solid-phase peptide synthesis (SPPS), its potential as a building block for novel therapeutics, and its biochemical interactions.

One of the key areas of research involves the optimization of SPPS protocols using this compound. A 2023 study published in the Journal of Peptide Science demonstrated that 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid exhibits superior coupling efficiency and reduced racemization compared to traditional amino acid derivatives. The study highlighted its utility in synthesizing complex peptides with high purity, which is critical for the development of peptide-based drugs.

Another groundbreaking study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's role in the design of protease inhibitors. Researchers found that incorporating this amino acid derivative into peptide sequences enhanced binding affinity to target enzymes, suggesting its potential in treating diseases such as HIV and hepatitis C. The study also noted the compound's stability under physiological conditions, a crucial factor for in vivo applications.

In addition to its synthetic applications, recent investigations have delved into the compound's pharmacokinetic properties. A 2024 preclinical study reported in Molecular Pharmaceutics evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicated favorable bioavailability and minimal toxicity, positioning it as a promising candidate for further drug development.

Looking ahead, researchers are exploring the compound's potential in targeted drug delivery systems. Preliminary data from a collaborative study between academic and industrial partners suggest that 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid can be functionalized to create smart carriers for anticancer agents. This innovative approach could revolutionize chemotherapy by improving drug specificity and reducing side effects.

In conclusion, the growing body of research on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid underscores its versatility and importance in modern pharmaceutical science. Its applications span from peptide synthesis to drug design, making it a valuable tool for researchers and clinicians alike. Future studies are expected to further elucidate its mechanisms and expand its therapeutic potential.